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Compound of Interest

Compound Name: GBR 12783

Cat. No.: B15616451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of GBR 12783 stock solutions for use in cell culture experiments. GBR 12783 is a potent and

selective dopamine uptake inhibitor, making it a valuable tool for research in neuroscience and

pharmacology.[1][2][3] Adherence to this protocol will help ensure the consistency and

reproducibility of experimental results.

Physicochemical and Solubility Data
A thorough understanding of the physicochemical properties of GBR 12783 is crucial for its

effective use. The following table summarizes key data for GBR 12783 dihydrochloride, the

common commercially available salt.
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Property Value Source

Chemical Name

1-(2-Diphenylmethoxyethyl)-4-

(3-phenyl-2-propenyl)-

piperazine dihydrochloride

Molecular Formula C₂₈H₃₂N₂O·2HCl

Molecular Weight 485.5 g/mol

Purity ≥98% (HPLC)

Appearance White to off-white solid [2]

Solubility
DMSO: ≥ 24.27 mg/mL (≥ 50

mM)

Storage (Solid) Desiccate at -20°C [1]

Experimental Protocol: Preparing GBR 12783 Stock
Solutions
This protocol details the preparation of a 10 mM stock solution of GBR 12783 in DMSO.

Materials:

GBR 12783 dihydrochloride powder

Anhydrous/molecular sieve-treated Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Sterile pipette tips

Vortex mixer

Optional: Ultrasonic bath, 37°C water bath
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Procedure:

Aseptic Technique: To prevent contamination, perform all steps under sterile conditions in a

laminar flow hood.

Equilibration: Before opening, allow the vial of GBR 12783 powder to equilibrate to room

temperature to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of GBR 12783 powder using a calibrated

analytical balance. To prepare 1 mL of a 10 mM stock solution, weigh out 4.855 mg of GBR
12783 dihydrochloride.

Dissolution:

Transfer the weighed GBR 12783 to a sterile amber tube.

Add the calculated volume of DMSO to achieve a 10 mM concentration (e.g., 1 mL for

4.855 mg).

Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

If necessary, gentle warming in a 37°C water bath or sonication can aid dissolution.[4]

Ensure the solution is clear and free of particulates before use.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes in sterile, amber cryovials.[2]

Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[2] Ensure

the tubes are tightly sealed to prevent solvent evaporation and moisture absorption.

Experimental Workflow
The following diagram illustrates the workflow for preparing and using GBR 12783 stock

solutions in cell culture experiments.
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Stock Solution Preparation Experimental Use
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Caption: Workflow for GBR 12783 stock solution preparation and use.

Mechanism of Action: Dopamine Reuptake
Inhibition
GBR 12783 is a potent and selective inhibitor of the dopamine transporter (DAT).[5] By binding

to DAT on the presynaptic membrane of dopaminergic neurons, it blocks the reuptake of

dopamine from the synaptic cleft. This leads to an increased concentration and prolonged

presence of dopamine in the synapse, thereby enhancing dopaminergic signaling.

The following diagram illustrates the simplified signaling pathway affected by GBR 12783.
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Caption: Simplified signaling pathway of GBR 12783 action.

Dilution to Working Concentrations
For cell culture experiments, the 10 mM DMSO stock solution must be further diluted to the

final desired working concentration in the cell culture medium.

Important Considerations:

Vehicle Control: Always include a vehicle control in your experiments, which consists of the

cell culture medium with the same final concentration of DMSO used for the highest

concentration of GBR 12783. This is crucial to account for any potential effects of the solvent

on the cells.

Final DMSO Concentration: It is recommended to keep the final concentration of DMSO in

the cell culture medium below 0.1% to avoid solvent-induced cytotoxicity or off-target effects.
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Serial Dilutions: To achieve low micromolar or nanomolar working concentrations, it is

advisable to perform serial dilutions of the stock solution. For example, to prepare a 10 µM

working solution from a 10 mM stock, you can first prepare an intermediate dilution (e.g., 1

mM or 100 µM) in cell culture medium.

Procedure:

Thaw a single aliquot of the 10 mM GBR 12783 stock solution at room temperature.

Prepare an intermediate dilution if necessary.

Add the appropriate volume of the stock or intermediate solution to the pre-warmed

complete cell culture medium. For instance, to make 1 mL of a 10 µM working solution

from a 10 mM stock, add 1 µL of the stock solution to 999 µL of cell culture medium.

Gently mix the final working solution by pipetting or inverting the tube.

Add the diluted GBR 12783 solutions to your cell cultures and incubate for the desired

experimental duration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15616451#preparing-gbr-12783-stock-solutions-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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